Cas no 2308-84-1 (Stigmasterol 3-palmitate)

• Product Name: Stigmasterol 3-palmitate
• CAS No: 2308-84-1
• MF: C₄₅H₇₈O₂
• MW: 651.099634647369
• CID: 2355661
• PubChem ID: 13828740
• Update Time: 2025-04-21

Stigmasterol 3-palmitate Chemical and Physical Properties

Names and Identifiers

• [(3S,8S,9S,10R,13R,14S,17R)-17-[(E,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexadecanoate
• Q27293546
• UNII-X46Z285780
• Stigmasterol 3-palmitate
• 16:0 Stigmasteryl ester
• Stigmast-5,22E-dien-3beta-yl hexadecanoate
• 2308-84-1
• STIGMASTEROL, PALMITATE
• SCHEMBL4738484
• STIGMASTERYL PALMITATE
• LMST01020054
• STIGMASTA-5,22-DIEN-3.BETA.-OL, PALMITATE
• STIGMASTEROL HEXADECANOATE
• X46Z285780
• PALMITIC ACID, STIGMASTA-5,22-DIEN-3.BETA.-YL ESTER
• STIGMASTA-5,22-DIEN-3-OL, 3-HEXADECANOATE, (3.BETA.,22E)-

• Inchi： 1S/C45H78O2/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-43(46)47-38-29-31-44(6)37(33-38)25-26-39-41-28-27-40(45(41,7)32-30-42(39)44)35(5)23-24-36(9-2)34(3)4/h23-25,34-36,38-42H,8-22,26-33H2,1-7H3/b24-23+/t35-,36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： OHLDETMXEXJUDZ-SYYHSBNDSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 650.60018173g/mol
• Monoisotopic Mass: 650.60018173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 21
• Complexity: 992
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids